Cas no 2171792-81-5 (2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171792-81-5
• MF: C₁₂H₁₆F₂N₂OS
• MW: 274.330048561096
• CID: 5817806
• PubChem ID: 165866883
• Update Time: 2025-07-09

2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• 2171792-81-5
• EN300-1639963
• 2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C12H16F2N2OS/c13-7-11(8-14)5-12(6-11)10(15-3-4-17-12)9-1-2-16-18-9/h1-2,10,15H,3-8H2
• InChI Key： OZPAKUXPHQLUBC-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CC(CF)(CF)C2)OCCN1

Computed Properties

• Exact Mass: 274.09514064g/mol
• Monoisotopic Mass: 274.09514064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro3.5nonane

2,2-Bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane: A Comprehensive Overview

The compound with CAS No. 2171792-81-5, commonly referred to as 2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique spiro structure, which consists of a thiazole ring fused to a nonane backbone. The presence of fluoromethyl groups at the 2-position further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The thiazole moiety is known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. Additionally, the fluoromethyl substituents contribute to the molecule's lipophilicity, which is crucial for improving drug absorption and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes the formation of the spiro ring system followed by the introduction of the fluoromethyl groups. Researchers have employed various strategies, such as click chemistry and transition metal-catalyzed coupling reactions, to optimize the synthesis pathway. These methods not only enhance the efficiency of the reaction but also minimize the environmental impact, aligning with current green chemistry principles.

In terms of applications, this compound has shown promise in the development of advanced materials. Its unique structure makes it an excellent candidate for use in polymer science, where it can serve as a building block for high-performance polymers with tailored properties. Furthermore, its ability to form stable complexes with metal ions has opened new avenues in the field of coordination chemistry, particularly in catalysis and sensing applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to its spiro structure, which influences its electronic properties and reactivity. These findings have been instrumental in guiding experimental studies aimed at harnessing its potential in various chemical systems.

Despite its numerous advantages, challenges remain in fully exploiting the potential of this compound. One major hurdle is achieving precise control over its stereochemistry during synthesis, which is critical for ensuring consistent biological activity. Researchers are actively exploring novel synthetic strategies and analytical techniques to address these challenges.

In conclusion, 2,2-bis(fluoromethyl)-9-(1,2-thiazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane represents a fascinating example of how complex molecular architectures can lead to innovative solutions in chemistry and materials science. With ongoing research and development efforts, this compound is poised to make significant contributions to various scientific disciplines in the years to come.